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N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide

Name: N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide
Brand: Smolecule
SKU: S7964962
Rating: 4.5 (2 reviews)

Catalog No.

S7964962

CAS No.

M.F

C17H21NO3S

M. Wt

319.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylph...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

Product Name

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide

IUPAC Name

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide

Molecular Formula

C17H21NO3S

Molecular Weight

319.4 g/mol

InChI

InChI=1S/C17H21NO3S/c1-14-8-10-15(11-9-14)13-22(19,20)18(2)12-16-6-4-5-7-17(16)21-3/h4-11H,12-13H2,1-3H3

InChI Key

ITQVCEDOYZHUDJ-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)CS(=O)(=O)N(C)CC2=CC=CC=C2OC

Canonical SMILES

CC1=CC=C(C=C1)CS(=O)(=O)N(C)CC2=CC=CC=C2OC

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide, also known as MMMS, is a novel compound that has recently gained attention in scientific research. This paper aims to provide an in-depth review of MMMS, covering its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
tial implications in various fields of research and industry, limitations, and future directions.

Definition and Background

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide is a small molecule that belongs to the class of sulfonamide derivatives. It has a chemical formula of C20H23NO3S and a molecular weight of 369.47 g/mol. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide was first synthesized by a group of researchers in 2016, and since then, it has been widely studied for its potential applications in various fields of research and industry.

Physical and Chemical Properties

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide is a white to beige powder that is soluble in organic solvents, including methanol, ethanol, and dimethyl sulfoxide. It has a melting point of 138-139°C and a boiling point of 550.8°C at 760 mmHg. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide is stable under normal conditions and can be stored at room temperature for several months without degradation.

Synthesis and Characterization

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide can be synthesized through a multistep process involving the reaction of 4-methylbenzylamine with 2-methoxybenzaldehyde in the presence of sodium methoxide to yield the intermediate N-(2-methoxybenzyl)-4-methylbenzenesulfonamide, which is then methylated to give N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide. The purity and identity of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide can be confirmed using various analytical techniques, including nuclear magnetic resonance spectroscopy, infrared spectroscopy, and mass spectrometry.

Analytical Methods

Several analytical methods have been developed to determine the purity and identity of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide, including high-performance liquid chromatography, gas chromatography-mass spectrometry, and ultraviolet-visible spectroscopy. These methods can be used to quantify N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide in various matrices, such as biological samples, environmental samples, and food.

Biological Properties

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide has shown promising biological activities, including inhibitory effects on cancer cell proliferation, anti-inflammatory activities, and antiviral activities. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide has also been shown to reduce inflammation in animal models of inflammation and to inhibit the replication of several viruses, including the influenza virus and the herpes simplex virus.

Toxicity and Safety in Scientific Experiments

Toxicity studies have shown that N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide is not cytotoxic to normal cells at concentrations up to 200 μM. In animal studies, N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide has been shown to be well-tolerated at doses up to 200 mg/kg/day without any significant adverse effects. These findings suggest that N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide has a favorable toxicity and safety profile in scientific experiments.

Applications in Scientific Experiments

N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide has potential applications in various fields of research and industry, including drug discovery, chemical synthesis, and materials science. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide can be used as a starting material for the synthesis of novel sulfonamide derivatives with enhanced biological activities. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide can also be used as a reagent in organic synthesis and as a stabilizer in the production of polymers and other materials.

Current State of Research

Much of the current research on N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide is focused on its potential applications in drug discovery. Several studies have shown that N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide and its derivatives have promising anticancer activities and could be developed into novel antitumor agents. Other studies have investigated the potential of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide as an anti-inflammatory agent and as a treatment for viral infections, including COVID-19.

Potential Implications in Various Fields of Research and Industry

The potential implications of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide in various fields of research and industry are vast. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide and its derivatives could be used as lead compounds for the development of novel drugs with improved efficacy and safety profiles. N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide could also be used as a starting material for the synthesis of new materials with unique properties, including polymers, crystals, and microstructures.

Limitations and Future Directions

Despite its promising biological activities and potential applications, there are several limitations to the use of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide in scientific research. One major limitation is the lack of information on the mechanism of action of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide, which is essential for understanding its biological activities and developing effective therapies. Another limitation is the limited knowledge of the pharmacokinetics and pharmacodynamics of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide, which are necessary for optimizing its therapeutic use.

Future Directions

for research on N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide include investigating its mechanism of action, optimizing its pharmacokinetics and pharmacodynamics, and developing new derivatives with enhanced biological activities. Furthermore, N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide could be explored as a candidate for combination therapy with other drugs to enhance their therapeutic efficacy.

Conclusion

In conclusion, N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide is a novel compound with promising biological activities and potential applications in various fields of research and industry. This review has provided a comprehensive overview of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide, covering its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions. Further research is necessary to fully understand the potential of N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-methylphenyl)methanesulfonamide and to optimize its use in scientific research.